Cas no 2580239-80-9 (6-Oxaspiro[2.5]octane-1-sulfonamide)

• Product Name: 6-Oxaspiro[2.5]octane-1-sulfonamide
• CAS No: 2580239-80-9
• MF: C₇H₁₃NO₃S
• MW: 191.248020887375
• CID: 5968817
• PubChem ID: 165890809
• Update Time: 2025-06-22

6-Oxaspiro[2.5]octane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2580239-80-9
• EN300-27734545
• 6-oxaspiro[2.5]octane-1-sulfonamide
• 6-Oxaspiro[2.5]octane-1-sulfonamide

• Inchi： 1S/C7H13NO3S/c8-12(9,10)6-5-7(6)1-3-11-4-2-7/h6H,1-5H2,(H2,8,9,10)
• InChI Key： ISTWFKOCARXZLB-UHFFFAOYSA-N
• SMILES： S(C1CC21CCOCC2)(N)(=O)=O

Computed Properties

• Exact Mass: 191.06161445g/mol
• Monoisotopic Mass: 191.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.8Ų

Additional information on 6-Oxaspiro[2.5]octane-1-sulfonamide

6-Oxaspiro[2.5]octane-1-sulfonamide: A Comprehensive Overview

The compound 6-Oxaspiro[2.5]octane-1-sulfonamide (CAS No. 2580239-80-9) is a unique chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of a six-membered oxygen-containing ring fused to a five-membered ring, along with a sulfonamide functional group attached at the 1-position of the spiro system.

Recent studies have highlighted the potential of 6-Oxaspiro[2.5]octane-1-sulfonamide in various applications, particularly in drug design and advanced materials development. The spirocyclic framework of this compound provides a rigid and versatile platform for chemical modifications, making it an ideal candidate for exploring novel pharmacophores or functional materials.

One of the most notable advancements involving 6-Oxaspiro[2.5]octane-1-sulfonamide is its role in the development of bioactive molecules. Researchers have demonstrated that this compound can serve as a scaffold for designing inhibitors targeting specific enzymes or receptors, potentially leading to innovative therapeutic agents.

In addition to its biological applications, 6-Oxaspiro[2.5]octane-1-sulfonamide has also been explored for its electronic properties. The sulfonamide group introduces electron-withdrawing effects, which can enhance the compound's ability to participate in charge transfer processes—a property that is highly desirable in materials science for applications such as organic electronics and sensors.

The synthesis of 6-Oxaspiro[2.5]octane-1-sulfonamide involves a multi-step process that typically begins with the preparation of the spirocyclic core followed by functionalization with the sulfonamide group. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly, further enhancing its appeal for large-scale production.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of 6-Oxaspiro[2.5]octane-1-sulfonamide. These studies have revealed that the compound exhibits unique π-electron delocalization patterns due to its spirocyclic framework, which can be exploited for designing advanced optical materials or nonlinear optical devices.

In conclusion, 6-Oxaspiro[2.5]octane-1-sulfonamide (CAS No. 2580239-80-9) stands out as a promising chemical entity with diverse applications across multiple disciplines. Its spirocyclic structure and functional groups make it a valuable tool for researchers aiming to develop novel compounds with tailored properties.